N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide
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Overview
Description
“N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also features a phenyl group (a ring of 6 carbon atoms, i.e., a benzene ring) and a cyclopropyl group (a ring of three carbon atoms), both attached to a carbamoyl group (consisting of a carbon atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom). The carbamoyl group is in turn attached to the furan ring via an amide linkage .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the furan ring, the introduction of the phenyl and cyclopropyl groups, and the formation of the carbamoyl group. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the furan, phenyl, and cyclopropyl rings, as well as the carbamoyl group. The exact structure would depend on the specific arrangement of these groups within the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the furan, phenyl, and cyclopropyl rings, as well as the carbamoyl group. These groups could affect properties such as the compound’s solubility, melting point, and reactivity .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide”, have been found to have significant antibacterial activity . They have been used in the fight against bacterial strain-caused infection . The compound and its analogues were screened for their anti-bacterial efficacy against S. aureus ATCC29213 .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas . There is an urgent need to find new antimicrobial compounds to treat multi-resistant illnesses with distinct mechanisms of action .
Anti-Ulcer Activity
Furan has a variety of therapeutic advantages, such as anti-ulcer . This suggests that “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide” could potentially be used in the treatment of ulcers.
Diuretic Activity
Furan-containing compounds have been found to have diuretic activity . This could potentially make “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide” useful in the treatment of conditions that benefit from increased urine production.
Muscle Relaxant Activity
Furan-containing compounds have been found to have muscle relaxant activity . This suggests that “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide” could potentially be used in the treatment of muscle spasms and other related conditions.
Anti-Protozoal Activity
Furan-containing compounds have been found to have anti-protozoal activity . This could potentially make “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide” useful in the treatment of diseases caused by protozoa.
Anti-Inflammatory, Analgesic, and Antidepressant Activities
Furan-containing compounds have been found to have anti-inflammatory, analgesic, and antidepressant activities . This suggests that “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide” could potentially be used in the treatment of a variety of conditions, including inflammation, pain, and depression.
Anticancer Activity
Furan-containing compounds have been found to have anticancer activity . This suggests that “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide” could potentially be used in the treatment of cancer.
Mechanism of Action
Target of Action
Furan derivatives, to which this compound belongs, have been known to exhibit a wide range of biological and pharmacological characteristics .
Mode of Action
Furan-containing compounds, such as resveratrol analogues, have been shown to cause cytotoxicity in cancer cells through several apoptotic events including activation of the fas death receptor, fadd, caspase 8, caspase 3, caspase 9, and cleaved parp . These events occur alongside cell cycle arrest from the up-regulation of p53 and p21 .
Biochemical Pathways
Furan-containing compounds have been shown to affect apoptosis pathways .
Result of Action
Furan-containing compounds have been shown to cause cytotoxicity in cancer cells .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c19-15(17-12-7-8-12)10-11-3-5-13(6-4-11)18-16(20)14-2-1-9-21-14/h1-6,9,12H,7-8,10H2,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSXSNBFMUCFQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}furan-2-carboxamide |
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